Cas no 7440-27-9 (Terbium)

• Product Name: Terbium
• CAS No: 7440-27-9
• MF: Tb
• MW: 158.925338745117
• MDL: MFCD00011256
• CID: 85934
• PubChem ID: 24855956
• Update Time: 2025-04-18

Terbium Chemical and Physical Properties

Names and Identifiers

• Terbium
• TerbiumpowderNREOmesh
• TerbiumchipsNREOmmanddown
• TerbiumingotNREOmetalpiece
• TerbiumfoilNREOmmthickcagxmm
• Terbium rod
• Terbium standard
• Terbium foil
• Terbium powder
• Terbium ingot
• Terbium pieces
• Terbium sputtering target
• Terbium ICP Standard
• Terbium ICP Std.
• 1000μg
• TERBIUM METAL
• TerbiuM sputtering target, 76.2MM dia x 1.59MM thick
• Terbium,Chips
• Terbiummetall
• TB006010
• TB000200
• TB000210
• TB005110
• TB007910
• TB006100
• TB007902
• Terbium-159
• Terbium foil, 0.25mm (0.01in) thick
• Terbium, rod, 50mm, diameter 6.35mm, cast, 99%
• Terbium rod, 12.7mm (0.50in) dia
• Q1838
• Terbium Nanofoil
• Terbium, lump, 25 mm max. lump size, weight 10 g, purity 99%
• Terbium, foil, 50x50mm, thickness 0.1mm, as rolled, 99%
• 7440-27-9
• MFCD00011256
• 65Tb
• Terbium Standard: Tb @ 10 microg/mL in 2% HNO3
• Terbium, lump, 25 mm max. lump size, weight 20 g, purity 99%
• 06SSF7P179
• Terbium, foil, 25x25mm, thickness 0.1mm, as rolled, 99%
• Terbium sputtering target, 50.8mm dia x 1.59mm thick
• AMY22261
• Terbium, lump, 25 mm max. lump size, weight 50 g, purity 99%
• Terbium Metallicum
• Terbium, rod, 100mm, diameter 6.35mm, cast, 99%
• UNII-06SSF7P179
• Terbium ingot; Terbium foil;
• Terbium Standard: Tb @ 1000 microg/mL in 5% HNO3
• Terbium, foil, not light tested, 50x50mm, thickness 0.025mm, as rolled, 99%
• TERBIUM [MI]
• terbium atom
• Terbium pieces, distilled dendritic
• Terbium, wire reel, 100mm, diameter 1.0mm, hard, 99.9%
• Terbium, powder, 2g, max. particle size 500 micron, 99.9%
• Terbium chips
• GZCRRIHWUXGPOV-UHFFFAOYSA-N
• Terbium foil, 0.62mm (0.024in) thick
• AKOS024257645
• NS00082235
• Terbium foil, 0.1mm (0.004in) thick
• Terbium, powder, 1g, max. particle size 500 micron, 99.9%
• Terbium, powder, 5g, max. particle size 500 micron, 99.9%
• TERBIUM, ELEMENTAL
• Terbium Standard: Tb @ 10000 microg/mL in 5% HNO3
• Terbium sputtering target, 50.8mm dia x 3.18mm thick
• Terbium Internal Standard: Tb @ 10 microg/mL in 2% HNO3
• DTXSID3064691
• terbio
• EINECS 231-137-6
• Terbium, foil, not light tested, 25x25mm, thickness 0.025mm, as rolled, 99%
• Terbium Metal-Organic Framework
• Tb
• CHEBI:33376
• DTXCID6047656
• Terbium, rod, 2.0 mm diameter, length 50 mm, purity 99%
• ICP-MS Internal Standard: Tb @ 100 ug/mL in 2% HNO3
• Terbium, wire reel, 50mm, diameter 1.0mm, hard, 99.9%

• MDL： MFCD00011256
• Inchi： 1S/Tb
• InChI Key： GZCRRIHWUXGPOV-UHFFFAOYSA-N
• SMILES： [Tb]

Computed Properties

• Exact Mass: 158.92500
• Monoisotopic Mass: 158.92535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Silver grey metal
• Density: 8.234 g/mL at 25 °C(lit.)
• Melting Point: 1356 °C (lit.)
• Boiling Point: 3230 °C(lit.)
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable, but moisture sensitive. Reacts with halogens, strong acids. The powder is highly flammable.
• PSA: 0.00000
• LogP: 0.00000
• Solubility: Not determined
• Merck: 13,9232
• Sensitiveness: Air & Moisture Sensitive

Terbium Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN 3089 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S22-S24/25-S36/37/39-S33-S16-S45-S28-S27-S26
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R11; R34; R23/24/25
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous metal compounds Homogeneous lanthanide compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds